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Compound of Interest

Compound Name:
8-Methoxy-2-methylquinolin-5-

amine

Cat. No.: B182576 Get Quote

Technical Guide: 8-Methoxy-2-methylquinolin-5-
amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Methoxy-2-methylquinolin-5-
amine, a quinoline derivative of interest in pharmaceutical research. This document collates

critical chemical data, potential synthetic pathways, and relevant biological evaluation

methodologies.

Core Compound Data
Quantitative data for 8-Methoxy-2-methylquinolin-5-amine and its common salt form are

summarized below. The free base information is calculated based on the provided data for the

monohydrochloride salt.
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Property
8-Methoxy-2-
methylquinolin-5-amine
(Free Base)

8-Methoxy-2-
methylquinolin-5-amine
monohydrochloride

CAS Number Not explicitly found 1050509-30-2[1]

Molecular Formula C₁₁H₁₂N₂O C₁₁H₁₂N₂O•HCl[1]

Molecular Weight 188.23 g/mol 224.73 g/mol [1]

Appearance Not specified Powder[1]

Purity Not specified Min. 95 Area-%[1]

Potential Synthetic Pathway
While a specific, validated synthesis protocol for 8-Methoxy-2-methylquinolin-5-amine was

not identified in the reviewed literature, a plausible route can be extrapolated from established

syntheses of related aminoquinolines. A common approach involves the nitration of a quinoline

precursor followed by reduction of the nitro group to an amine.

A potential, though unverified, synthesis could proceed as follows:
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Starting Material

Nitration

Reduction

8-Methoxy-2-methylquinoline

Nitrating Agent (e.g., HNO3/H2SO4)

Reaction

8-Methoxy-2-methyl-5-nitroquinoline

Product

Reducing Agent (e.g., SnCl2/HCl)

Reaction

8-Methoxy-2-methylquinolin-5-amine

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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